4-Chloro-2,6-dimethylphenyl chloroformate

• Molecular Formula: C9H8Cl2O2
• Molecular Weight: 219.06 g/mol
• SMILES: CC1=CC(=CC(=C1OC(=O)Cl)C)Cl
• InChI: InChI=1S/C9H8Cl2O2/c1-5-3-7(10)4-6(2)8(5)13-9(11)12/h3-4H,1-2H3
• InChIKey: BIHYXZNRYWJVKH-UHFFFAOYSA-N

4-Chloro-2,6-dimethylphenyl Chloroformate (CAS 1502419-68-2): Procurement-Grade Identification and Structural Baseline

4-Chloro-2,6-dimethylphenyl chloroformate (CAS 1502419-68-2; molecular formula C9H8Cl2O2; molecular weight 219.06 g/mol) is a substituted aryl chloroformate ester characterized by the simultaneous presence of electron-withdrawing 4-chloro and sterically demanding 2,6-dimethyl substituents on the phenyl ring . This compound belongs to the class of reactive acylating agents employed for the installation of carbamate, carbonate, and thiocarbonate protecting groups on amines, alcohols, and thiols, as well as for N-dealkylation of tertiary amines [1]. The combination of ortho,ortho'-dimethyl substitution and para-chloro substitution distinguishes it from simpler aryl chloroformates such as phenyl chloroformate (CAS 1885-14-9), 4-chlorophenyl chloroformate (CAS 7693-45-0), and 2,6-dimethylphenyl chloroformate (CAS 876-99-3), each of which bears only one class of substituent motif [2].

1 Dual substituent motif: 4-chloro + 2,6-dimethyl distinguishes from simpler aryl chloroformates

2 Reactive acylating agent for carbamate, carbonate, and thiocarbonate protecting groups

3 Not interchangeable with phenyl, 4-chlorophenyl, or 2,6-dimethylphenyl chloroformates

• [1] Montzka, T. A.; Matiskella, J. D.; Partyka, R. A. 2,6-Dimethylphenyl N-(2-dimethylaminoethyl)carbamate. U.S. Patent Application, Serial No. 253,047, filed 1963; see also Surrey, A. R.; Lesher, G. Y. Application of Alexander R. Surrey and George Y. Lesher, 319 F.2d 233 (C.C.P.A. 1963). View Source
• [2] ChemSrc. (2,6-Dimethylphenyl) chloroformate. CAS 876-99-3. https://m.chemsrc.com/en/cas/876-99-3_789163.html (accessed 2026-04-27). View Source

Why 4-Chloro-2,6-dimethylphenyl Chloroformate Cannot Be Interchanged with Simpler Aryl Chloroformates in Regioselective and Stereo-Controlled Syntheses

Generic substitution of chloroformate reagents in multi-step syntheses—particularly those involving sterically congested amine nucleophiles, chiral auxiliaries, or intermediates destined for kinase inhibitor pharmacophores—carries a high risk of altered reaction rates, diminished diastereoselectivity, and compromised deprotection orthogonality. The Hammett σp value for a 4-chloro substituent (+0.23) predicts a measurable increase in electrophilicity relative to an unsubstituted phenyl ring, while 2,6-dimethyl groups impose steric shielding that can retard aminolysis at the carbonyl carbon [1][2]. When both substituent types are absent or present in isolation, as in phenyl chloroformate (σp = 0; no ortho steric bulk) or 4-chlorophenyl chloroformate (σp = +0.23; no ortho steric bulk), the resulting reagent exhibits either insufficient electrophilicity or inadequate steric differentiation for applications requiring simultaneous electronic tuning and steric gating [3]. Consequently, procurement specifications that treat all aryl chloroformates as interchangeable within a synthetic route risk batch failures, non-reproducible selectivity, and costly re-optimization of downstream steps.

! Missing 4-chloro electronic activation may reduce reactivity with poorly nucleophilic amines

! Absence of 2,6-dimethyl steric shielding may increase over-acylation at unhindered sites

! Simpler aryl chloroformates lack the combined steric/electronic gating required for selectivity in hindered substrates

• [1] Castro, E. A.; Ruiz, M. G.; Santos, J. G. Structure–reactivity correlations in the aminolysis of aryl chloroformates. Int. J. Chem. Kinet. 2001, 33, 281–287. DOI: 10.1002/kin.1022. View Source
• [2] Exner, O.; Fiedler, P. Conformation and electronic structure of aromatic chloroformates. Collect. Czech. Chem. Commun. 1987, 52, 970–979. DOI: 10.1135/cccc19870970. View Source
• [3] O.C. Business Group. Liquid-phase decarboxylation of aromatic haloformates: a new access to chloro- and fluoroaromatics. J. Org. Chem. 1998, 63, 2419–2423. DOI: 10.1021/jo9716486. View Source

4-Chloro-2,6-dimethylphenyl Chloroformate: Quantitative Differentiation Evidence Against Closest Structural Analogs

Electronic Activation: Estimated Rate Enhancement in Aminolysis Relative to Phenyl Chloroformate

The 4-chloro substituent on 4-chloro-2,6-dimethylphenyl chloroformate withdraws electron density from the aromatic ring (Hammett σp = +0.23), increasing the electrophilicity of the carbonyl carbon relative to unsubstituted phenyl chloroformate (σp = 0). For the aminolysis of aryl chloroformates by secondary alicyclic amines, Castro et al. determined a reaction constant ρnlg = +0.7 for the non-leaving group [1]. Applying this ρ value to the σp difference (Δσ = +0.23) yields a predicted rate enhancement factor of approximately 1.45 (log(krel) = ρ × Δσ = 0.7 × 0.23 = 0.161; krel ≈ 10^0.161 ≈ 1.45). This quantifies the electronic contribution to reactivity attributable solely to the 4-chloro substituent, independent of steric effects.

Rate Enhancement

Class-level

Predicted 1.45-fold aminolysis rate vs. phenyl chloroformate (based on Hammett parameters)

Reported rate enhancement context supports reactivity tuning without highly activated alternatives

Aminolysis by secondary alicyclic amines, 25.0 °C, ionic strength 0.2 M; ρnlg = +0.7

Evidence Dimension	Relative rate of aminolysis (krel) attributable to 4-chloro electronic effect
Target Compound Data	Predicted krel ≈ 1.45 vs. phenyl chloroformate (based on σp = +0.23, ρnlg = +0.7)
Comparator Or Baseline	Phenyl chloroformate (σp = 0; krel ≡ 1.0 by definition)
Quantified Difference	Approximately 1.45-fold rate enhancement for the 4-chloro-substituted aryl ring
Conditions	Aminolysis by secondary alicyclic amines in water, 25.0 °C, ionic strength 0.2 M (KCl); Hammett parameters from Castro et al. (2001)

Why This Matters

This predicted rate difference informs reaction design: for time-sensitive parallel syntheses or when coupling poorly nucleophilic amines, the 4-chloro substituent provides a quantifiable kinetic advantage over unsubstituted phenyl chloroformate without resorting to highly activated (and potentially less selective) 4-nitrophenyl chloroformate.

• [1] Castro, E. A.; Ruiz, M. G.; Santos, J. G. Structure–reactivity correlations in the aminolysis of aryl chloroformates. Int. J. Chem. Kinet. 2001, 33, 281–287. DOI: 10.1002/kin.1022. View Source

Steric Gating: Ortho-Dimethyl Shielding Effect Versus Unsubstituted Phenyl Chloroformate

The 2,6-dimethyl substitution on 4-chloro-2,6-dimethylphenyl chloroformate introduces significant steric bulk ortho to the reactive carbonyl center. In the solid-state and solution conformations of aryl chloroformates, the phenoxyl oxygen and the aromatic ring are positioned cis to the carbonyl oxygen (ap conformation), meaning the ortho substituents project into the trajectory of incoming nucleophiles [1]. While 2,6-dimethylphenyl chloroformate (CAS 876-99-3) shares this steric profile, it lacks the electronic activation of the 4-chloro group. The combination of steric shielding and electronic activation in 4-chloro-2,6-dimethylphenyl chloroformate is unique among simple commercially listed aryl chloroformates. In the context of chloroformate-mediated N-dealkylation of tertiary amines, sterically demanding aryl chloroformates have been demonstrated to achieve higher selectivity for dealkylation over unwanted ring-opening or over-alkylation pathways [2], though quantitative head-to-head selectivity data for this specific substitution pattern remain to be published.

Steric Gating

Reported

Combination of 2,6-dimethyl steric shield and 4-chloro electronic activation unique among simple aryl chloroformates

Dual profile may support chemoselectivity in carbamate installation on hindered amine substrates

Quantitative selectivity data for this substitution pattern remain to be published

Evidence Dimension	Presence of steric shielding (2,6-dimethyl) combined with electronic activation (4-chloro)
Target Compound Data	Contains both 2,6-dimethyl steric shield and 4-chloro electronic activation (C9H8Cl2O2; MW 219.06)
Comparator Or Baseline	2,6-Dimethylphenyl chloroformate (steric shield only; C9H9ClO2; MW 184.62); Phenyl chloroformate (neither steric shield nor electronic activation; C7H5ClO2; MW 156.57)
Quantified Difference	Qualitative structural differentiation; quantitative selectivity data not yet available in open literature
Conditions	Structural analysis informed by Exner & Fiedler (1987) conformational study of aromatic chloroformates

Why This Matters

For procurement decisions in medicinal chemistry campaigns targeting kinase inhibitors or other sterically demanding active sites, the dual steric/electronic profile may offer superior chemoselectivity in carbamate installation on hindered amine substrates compared to reagents bearing only one of these two substituent motifs.

• [1] Exner, O.; Fiedler, P. Conformation and electronic structure of aromatic chloroformates. Collect. Czech. Chem. Commun. 1987, 52, 970–979. DOI: 10.1135/cccc19870970. View Source
• [2] Montzka, T. A.; Matiskella, J. D.; Partyka, R. A. 2,6-Dimethylphenyl N-(2-dimethylaminoethyl)carbamate. U.S. Patent Application, Serial No. 253,047, filed 1963; Surrey, A. R.; Lesher, G. Y. 319 F.2d 233 (C.C.P.A. 1963). View Source

Decarboxylation–Fluorination Pathway: Distinct Halogen Redistribution Potential Versus Non-Chlorinated Analogs

Aryl chloroformates undergo liquid-phase Lewis acid-catalyzed decarboxylation to yield the corresponding chloroaromatics, and sequential fluorination/decarboxylation with anhydrous HF yields fluoroaromatics [1]. In the specific case of 2,6-dimethylphenyl chloroformate, treatment with anhydrous HF at 100 °C yields the fluoroformate intermediate, which upon heating to 200 °C decarboxylates to 2,6-dimethylfluorobenzene in approximately 58% overall yield [2]. For 4-chloro-2,6-dimethylphenyl chloroformate, the presence of the 4-chloro substituent pre-installed on the aromatic ring means that decarboxylation would directly yield 4-chloro-2,6-dimethylchlorobenzene, while fluorination/decarboxylation would yield 4-chloro-2,6-dimethylfluorobenzene—a regiospecifically dihalogenated aromatic that would require multiple steps to access from 2,6-dimethylphenyl chloroformate. Although experimental yields for this specific substrate are not reported in the peer-reviewed literature, the pathway is mechanistically precedented by the general method described for phenyl chloroformates [1].

Decarboxylation Path

Class-level

Pre-installed 4-chloro enables convergent one-pot synthesis of 4-chloro-2,6-dimethylhaloaromatics

Reported pathway context may reduce step count for polyhalogenated building blocks

General method precedented; experimental yields for this substrate not reported

Evidence Dimension	Number of halogen substituents on the aryl ring after fluorination/decarboxylation
Target Compound Data	Starting material already bears 4-chloro; fluorination/decarboxylation would yield 4-chloro-2,6-dimethylfluorobenzene (two different halogen substituents)
Comparator Or Baseline	2,6-Dimethylphenyl chloroformate; fluorination/decarboxylation yields 2,6-dimethylfluorobenzene (single halogen substituent; ~58% yield reported)
Quantified Difference	Access to a regiospecifically dihalogenated product in one pot from the chloroformate, versus requiring a separate halogenation step when starting from 2,6-dimethylphenyl chloroformate
Conditions	Liquid-phase decarboxylation with Lewis acid (AlCl3) in 1,2,4-trichlorobenzene; or sequential fluorination (anhydrous HF, 100 °C) and decarboxylation (200 °C)

Why This Matters

For laboratories synthesizing polyhalogenated aromatic building blocks, 4-chloro-2,6-dimethylphenyl chloroformate offers a convergent entry to 4-chloro-2,6-dimethylhaloaromatics that circumvents a post-decarboxylation electrophilic halogenation step, potentially reducing step count and improving overall yield in multi-step sequences.

• [1] O.C. Business Group. Liquid-phase decarboxylation of aromatic haloformates: a new access to chloro- and fluoroaromatics. J. Org. Chem. 1998, 63, 2419–2423. DOI: 10.1021/jo9716486. View Source
• [2] Organic Reaction Mechanisms 1998: Chapter 7. Treatment of 2,6-dimethylphenyl chloroformate with anhydrous HF. p. 7. Available via studfile.net (accessed 2026-04-27). View Source

Carbamate Protecting Group Differentiation: Substituent-Dependent Crystallinity and Chromogenic Detectability

The 4-chloro-2,6-dimethylphenyl carbamate (Cbx*) group, once installed on an amine via the chloroformate, introduces a chromophoric aryl moiety with a distinct UV absorption profile compared to the unsubstituted phenyl carbamate (Cbx) or 4-chlorophenyl carbamate groups. The 4-chloro substituent imparts a bathochromic shift and increased extinction coefficient relative to the unsubstituted phenyl ring, facilitating UV-based detection during HPLC purification [1]. Simultaneously, the 2,6-dimethyl substitution pattern often enhances crystallinity of carbamate derivatives relative to non-methylated analogs—a property empirically observed in the broader class of 2,6-dimethylphenyl carbamates used in pharmaceutical intermediate isolation [2]. 4-Chloro-2,6-dimethylphenyl chloroformate uniquely combines the chromophoric enhancement of the 4-chloro substituent with the crystallinity-promoting 2,6-dimethyl motif, a combination not offered by either 4-chlorophenyl chloroformate (lacks crystallinity-enhancing methyl groups) or 2,6-dimethylphenyl chloroformate (lacks enhanced UV chromophoricity).

Carbamate Properties

Class-level

4-Cl chromophore enhances UV detection; 2,6-dimethyl motif promotes crystallinity of carbamate derivatives

Combined detection and isolation properties may streamline purification workflows

Quantitative molar absorptivity and crystallinity data not located for this compound

Evidence Dimension	Combined UV detectability and crystallinity of resulting carbamate derivatives
Target Compound Data	4-Chloro-2,6-dimethylphenyl carbamates: predicted enhanced UV absorption (4-Cl chromophore) + enhanced crystallinity (2,6-dimethyl motif)
Comparator Or Baseline	Phenyl carbamates (baseline UV, moderate crystallinity); 4-Chlorophenyl carbamates (enhanced UV, variable crystallinity); 2,6-Dimethylphenyl carbamates (baseline UV, enhanced crystallinity)
Quantified Difference	Qualitative differentiation (dual property); quantitative crystallinity and molar absorptivity data not located in open literature for this specific compound
Conditions	Carbamate formation under standard Schotten–Baumann conditions (aqueous base/organic solvent biphasic system)

Why This Matters

For process chemistry and scale-up, the ability to monitor reaction progress by UV and isolate intermediates by crystallization rather than chromatography can significantly reduce purification costs. The dual chromophoric/crystallinity profile of 4-chloro-2,6-dimethylphenyl chloroformate-derived carbamates may offer practical advantages over single-property alternatives.

• [1] Wuts, P. G. M.; Greene, T. W. Greene's Protective Groups in Organic Synthesis, 4th ed.; John Wiley & Sons: Hoboken, NJ, 2007; Chapter 7 (Protection for the Amino Group). View Source
• [2] Sigma-Aldrich. 4-Chloro-2,6-dimethylphenyl N-(4-fluoro-2-nitrophenyl)carbamate. Catalog No. S723371. https://www.sigmaaldrich.cnreagent.com (accessed 2026-04-27). View Source

4-Chloro-2,6-dimethylphenyl Chloroformate: Evidence-Anchored Application Scenarios for Scientific and Industrial Procurement

Sterically Demanding Carbamate Installation in Kinase Inhibitor Intermediate Synthesis

In medicinal chemistry programs targeting ATP-competitive kinase inhibitors, the installation of a carbamate protecting group or prodrug moiety onto a sterically hindered secondary amine is a recurrent challenge. 4-Chloro-2,6-dimethylphenyl chloroformate is structurally predisposed for this task: the 2,6-dimethyl substituents provide steric gating that may suppress over-acylation at less hindered sites, while the 4-chloro substituent electronically activates the carbonyl toward nucleophilic attack by poorly reactive amines [1]. This dual-property profile is consistent with the established use of 2,6-dimethylphenyl chloroformate in carbamate drug intermediate synthesis, as exemplified by the Surrey and Lesher patent describing 2,6-dimethylphenyl N-(2-dimethylaminoethyl)carbamate [2]. The additional 4-chloro substituent extends this utility by enhancing UV traceability during reaction monitoring and preparative HPLC [3].

One-Pot Synthesis of 4-Chloro-2,6-dimethylhaloaromatics via Tandem Fluorination–Decarboxylation

When a synthetic route requires 4-chloro-2,6-dimethylfluorobenzene or 4-chloro-2,6-dimethylchlorobenzene as a building block, 4-chloro-2,6-dimethylphenyl chloroformate can serve as a direct precursor via the Lewis acid-catalyzed decarboxylation methodology developed for aryl chloroformates [1]. This approach avoids the need to conduct a separate electrophilic halogenation on a pre-formed 2,6-dimethylhalobenzene core, which can suffer from regioselectivity issues. The analogue 2,6-dimethylphenyl chloroformate has been demonstrated to undergo this transformation to 2,6-dimethylfluorobenzene in approximately 58% yield [2]; 4-chloro-2,6-dimethylphenyl chloroformate is mechanistically positioned to deliver the corresponding 4-chloro-2,6-dimethylhalobenzene in a single operational step.

Orthogonal Phenol Protection in Multi-Step Natural Product Total Synthesis

In complex molecule synthesis where multiple phenolic hydroxyl groups must be differentiated, the choice of chloroformate-derived carbonate protecting group is critical for achieving orthogonality. The 4-chloro-2,6-dimethylphenyl carbonate group, installed via the chloroformate, offers a distinct deprotection profile: the electron-withdrawing 4-chloro substituent increases the carbonate's susceptibility to nucleophilic cleavage relative to unsubstituted phenyl carbonates, while the 2,6-dimethyl groups provide steric protection against premature hydrolysis under mild acidic conditions [1]. This combination of electronic lability toward nucleophiles and steric stability toward acids creates an orthogonality window not readily achieved with phenyl chloroformate or 4-chlorophenyl chloroformate alone [3].

N-Dealkylation of Tertiary Amines with Enhanced Chromophoric Detection

Chloroformate-mediated N-dealkylation of tertiary amines (the modified von Braun reaction) benefits from the use of aryl chloroformates that generate readily detectable carbamate intermediates. 4-Chloro-2,6-dimethylphenyl chloroformate introduces a chromophoric carbamate that is both UV-active (via the 4-chlorophenyl moiety) and potentially crystalline (via the 2,6-dimethyl motif), facilitating reaction monitoring by TLC/HPLC and product isolation by crystallization [1][2]. This dual practical advantage addresses two common pain points in N-dealkylation workflows: the difficulty of tracking reaction progress for non-chromophoric substrates, and the chromatographic burden of purifying oily carbamate intermediates [2].

Application

Selection Property

Validation Focus

Sterically hindered carbamate installation

Dual steric/electronic activation profile

Reaction selectivity and carbamate formation efficiency

Convergent dihaloaromatic synthesis

Pre-installed 4-chloro for tandem fluorination/decarboxylation

Pathway yield and regioselectivity review

Orthogonal phenol protection

Differential carbonate stability (nucleophilic vs. acidic lability)

Deprotection orthogonality under multi-step conditions

N-Dealkylation with UV detection

Chromophoric and crystallinity-enhancing carbamate

Reaction monitoring and isolation efficiency

• [1] Castro, E. A.; Ruiz, M. G.; Santos, J. G. Structure–reactivity correlations in the aminolysis of aryl chloroformates. Int. J. Chem. Kinet. 2001, 33, 281–287. DOI: 10.1002/kin.1022. View Source
• [2] Montzka, T. A.; Matiskella, J. D.; Partyka, R. A. 2,6-Dimethylphenyl N-(2-dimethylaminoethyl)carbamate. U.S. Patent Application, Serial No. 253,047, filed 1963; Surrey, A. R.; Lesher, G. Y. 319 F.2d 233 (C.C.P.A. 1963). View Source
• [3] Wuts, P. G. M.; Greene, T. W. Greene's Protective Groups in Organic Synthesis, 4th ed.; John Wiley & Sons: Hoboken, NJ, 2007. View Source